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Compound of Interest

N'-(3-
Compound Name:
aminophenyl)ethanimidamide

Cat. No.: B062629

Essential Safety and Handling Guide for N'-(3-
aminophenyl)ethanimidamide

Disclaimer: The information provided in this guide pertains to N-(3-Aminophenyl)acetamide
(CAS No. 102-28-3), also known as 3'-Aminoacetanilide. This compound is chemically very
similar to the requested N'-(3-aminophenyl)ethanimidamide, for which a specific Safety Data
Sheet (SDS) was not readily available. The provided safety protocols are based on the
available data for N-(3-Aminophenyl)acetamide and should be considered a robust starting
point for safe handling.

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling N-(3-aminophenyl)ethanimidamide. Adherence to
these protocols is essential for ensuring personal safety and maintaining a secure laboratory
environment.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is mandatory to prevent exposure to N'-(3-
aminophenyl)ethanimidamide, which is classified as a hazardous substance. The following
table summarizes the required PPE.
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PPE Category Specification Standard Compliance

Chemical safety goggles. A

face shield should be worn in EN 166 (EU) or ANSI Z87.1
addition to goggles if thereisa  (US)[1][2]

splash hazard.[1]

Eye Protection

) Compatible chemical-resistant
Hand Protection o ASTM D6978
gloves (e.g., Nitrile rubber).[1]

A disposable gown made of
polyethylene-coated
polypropylene or a similar

] resistant material. A lab coat

Body Protection EN 13034

can be worn for low-volume
handling, but a chemical-
resistant apron is

recommended.[1]

Generally not required for

small-scale laboratory use with

adequate ventilation. For

large-scale use or in case of

Respiratory Protection insufficient ventilation where NIOSH or EN 149

dust may be generated, a

NIOSH-approved N95 (or

better) particulate respirator is

recommended.[1]

Operational and Disposal Plans

A systematic approach to handling and disposal is critical to minimize risks. The following step-
by-step guidance outlines the key procedures.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.
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e Labeling: Ensure the container is clearly labeled with the chemical name, CAS number (102-
28-3 for N-(3-Aminophenyl)acetamide), and appropriate hazard warnings.

» Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such
as strong oxidizing agents.[3] Keep the container tightly closed.

Handling and Use

» Ventilation: All handling procedures should be performed in a well-ventilated area, preferably
within a chemical fume hood.

o Personal Hygiene: Wash hands thoroughly with soap and water after handling. Do not eat,
drink, or smoke in the laboratory.

o Spill Management: In case of a spill, evacuate the area and prevent the spread of the dust.
Wear appropriate PPE and clean the spill using a method that does not generate dust (e.g.,
using a wet cloth or a HEPA-filtered vacuum). Collect the spilled material into a sealed
container for disposal.

Disposal Plan

o Waste Classification: N'-(3-aminophenyl)ethanimidamide waste is considered hazardous.

o Containerization: Collect all waste material (including contaminated PPE) in a clearly
labeled, sealed, and appropriate hazardous waste container.

o Disposal Route: Dispose of the hazardous waste through a licensed environmental disposal
company. Do not dispose of it down the drain or in regular trash.

Experimental Workflow and Safety Protocols

The following diagram illustrates the standard workflow for handling N'-(3-
aminophenyl)ethanimidamide, incorporating the essential safety checkpoints.
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Caption: Workflow for Safe Handling and Disposal of N'-(3-aminophenyl)ethanimidamide.
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Hazard Information and First Aid

A summary of the hazards associated with N-(3-Aminophenyl)acetamide and the
corresponding first-aid measures are provided below.

Hazard Class GHS Classification First Aid Measures

IF ON SKIN: Immediately
remove all contaminated
clothing. Wash the affected

) o H315: Causes skin irritation.[1] )
Skin Irritation area with plenty of soap and

4
4] water for at least 15 minutes.
Seek medical attention if

irritation persists.[1]

IF IN EYES: Rinse cautiously
with water for several minutes.

) Remove contact lenses, if

o H319: Causes serious eye
Eye Irritation o present and easy to do.
irritation.[1][4] ) o

Continue rinsing for at least 15
minutes. Seek immediate

medical attention.[1]

IF INHALED: Move the person
to fresh air and keep them in a
] position comfortable for
) o H335: May cause respiratory ) o
Respiratory Irritation o breathing. If breathing is
irritation.[4] . )
difficult, provide oxygen. Seek
medical attention if you feel

unwell.[1]

IF SWALLOWED: Do NOT

Not classified as acutely toxic, ) - )
) ) ) induce vomiting. Rinse mouth
Ingestion but ingestion should be ) )
_ with water. Seek medical
avoided.

attention.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.dk [fishersci.dK]
e 2. enamine.enamine.net [enamine.enamine.net]
» 3. N-(3-aminophenyl)acetamide - Wikidata [wikidata.org]

e 4. N-(3-Aminophenyl)propanamide | C9H12N20O | CID 89953 - PubChem
[pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Personal protective equipment for handling N'-(3-
aminophenyl)ethanimidamide]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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